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Compound of Interest

Compound Name: Myclobutanil-d9

Cat. No.: B10855910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Myclobutanil-d9, a deuterated

isotopologue of the fungicide myclobutanil. This document details its chemical properties,

analytical applications, and known interactions with biological signaling pathways. The

information is intended to support research and development activities where precise

quantification of myclobutanil is critical.

Core Properties of Myclobutanil-d9
Myclobutanil-d9 is primarily utilized as an internal standard in mass spectrometry-based

analytical methods for the quantification of myclobutanil. Its near-identical chemical behavior to

the parent compound ensures accurate and reliable measurements in complex matrices.

Property Value Source(s)

Molecular Weight 297.83 g/mol [1][2]

Molecular Formula C₁₅H₈D₉ClN₄ [2]

CAS Number 88671-89-0 (unlabeled) [2]

Note on CAS Number: A specific CAS registry number for Myclobutanil-d9 is not consistently

assigned. The CAS number for the unlabeled parent compound, myclobutanil (88671-89-0), is

commonly used for its deuterated analogue.
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Analytical Application: Quantification of
Myclobutanil
Myclobutanil-d9 is the internal standard of choice for the accurate quantification of

myclobutanil in various samples, including agricultural products and biological matrices, using

techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas

Chromatography-Tandem Mass Spectrometry (GC-MS/MS).

Experimental Protocol: Quantification of Myclobutanil in
a Food Matrix using QuEChERS and LC-MS/MS
This protocol outlines a general procedure for the extraction and analysis of myclobutanil from

a food sample, employing Myclobutanil-d9 as an internal standard. The QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation

technique.[2][3][4][5]

1. Sample Preparation and Homogenization:

Weigh a representative portion of the food sample (e.g., 10-15 grams of homogenized fruit or

vegetable).[3]

For dry samples, it may be necessary to add a specific volume of water to improve extraction

efficiency.[3]

Transfer the homogenized sample to a 50 mL centrifuge tube.

2. Internal Standard Spiking and Extraction:

Add a known concentration of Myclobutanil-d9 internal standard solution to the sample.

Add 10-15 mL of acetonitrile to the centrifuge tube.[3]

Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride).

[6]

Vigorously shake the tube for 1 minute to ensure thorough mixing and extraction of the

analytes into the acetonitrile layer.[3][6]
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3. Centrifugation and Phase Separation:

Centrifuge the tube to separate the organic and aqueous layers and pellet the solid matrix

components.

4. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup

sorbent (e.g., primary secondary amine (PSA) to remove organic acids and sugars, and C18

to remove nonpolar interferences).

Vortex the d-SPE tube and then centrifuge.

5. Analysis by LC-MS/MS:

Take an aliquot of the cleaned extract for analysis.

Inject the sample into an LC-MS/MS system.

Chromatographic Separation: Employ a C18 reversed-phase column with a gradient elution

program.

Mass Spectrometric Detection: Operate the mass spectrometer in positive ion electrospray

ionization (ESI+) mode with multiple reaction monitoring (MRM) for specific detection of

myclobutanil and Myclobutanil-d9.[7]

6. Quantification:

Quantify the concentration of myclobutanil in the sample by comparing the peak area ratio of

the analyte to the Myclobutanil-d9 internal standard against a calibration curve prepared

with known concentrations of myclobutanil and a constant concentration of the internal

standard.
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Experimental Workflow for Myclobutanil Quantification.
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Biological Interactions and Signaling Pathways
Myclobutanil is known to interact with several biological pathways, primarily through its action

as a fungicide by inhibiting ergosterol biosynthesis.[8] Emerging research also points to its

effects on mammalian signaling pathways.

Farnesoid X Receptor (FXR) Antagonism
Recent studies have identified myclobutanil as an antagonist of the Farnesoid X receptor

(FXR), a nuclear receptor that plays a crucial role in regulating bile acid, lipid, and glucose

homeostasis.[9][10] Myclobutanil has been shown to inhibit FXR activity in a dose-dependent

manner. This antagonism can disrupt the normal FXR signaling cascade, which involves the

regulation of target genes such as the small heterodimer partner (SHP) and fibroblast growth

factor 15 (FGF15).[9][10]
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Myclobutanil's Antagonistic Effect on FXR Signaling.

Implication in PI3K-Akt Signaling and Neurotoxicity
Studies have also linked myclobutanil exposure to neurotoxicity through the modulation of

multiple signaling pathways, with the PI3K-Akt signaling pathway being of particular interest.
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[11][12] The PI3K-Akt pathway is a critical regulator of cell survival, growth, and proliferation.

Dysregulation of this pathway by myclobutanil may contribute to its observed neurotoxic

effects. Research suggests that RAF1, a key component of the MAPK/ERK pathway which can

be influenced by Akt, is a significant target of myclobutanil.[11][12]
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Myclobutanil's Implication in the PI3K-Akt Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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